Cas no 1698492-40-8 (tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate
• CAS No: 1698492-40-8
• MF: C₁₇H₃₀BrNO₄
• MW: 392.328404903412
• CID: 5925182
• PubChem ID: 104969590
• Update Time: 2025-11-01

tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate
• tert-butyl 4-(bromomethyl)-4-[(oxan-2-yl)methoxy]piperidine-1-carboxylate
• EN300-1135773
• 1698492-40-8

• Inchi： 1S/C17H30BrNO4/c1-16(2,3)23-15(20)19-9-7-17(13-18,8-10-19)22-12-14-6-4-5-11-21-14/h14H,4-13H2,1-3H3
• InChI Key： IIBYVUGDADYZPI-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCC1CCCCO1

Computed Properties

• Exact Mass: 391.13582g/mol
• Monoisotopic Mass: 391.13582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate (CAS No. 1698492-40-8)

Tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate (CAS No. 1698492-40-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a tert-butyl group, a bromomethyl moiety, and a piperidine ring functionalized with an oxan-2-ylmethoxy substituent, making it a versatile intermediate in the synthesis of complex bioactive molecules.

The structural features of this compound make it particularly valuable in the development of novel therapeutic agents. The bromomethyl group serves as a reactive handle for further functionalization, enabling the construction of more elaborate scaffolds. Meanwhile, the piperidine ring is a common pharmacophore in many drugs due to its ability to enhance bioavailability and binding affinity to biological targets. The presence of the oxan-2-ylmethoxy group introduces additional flexibility, allowing for modifications that can fine-tune pharmacokinetic properties.

In recent years, there has been growing interest in the development of piperidine-based derivatives as potential candidates for treating various diseases, including neurological disorders and cancer. The unique combination of functional groups in tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate positions it as a promising building block for such applications. Researchers have leveraged its reactivity to synthesize analogs with enhanced efficacy and reduced toxicity, aligning with the broader goals of modern drug discovery.

One of the most compelling aspects of this compound is its utility in constructing kinase inhibitors, which are critical in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By incorporating the bromomethyl group into the molecular framework, chemists can easily attach other pharmacophoric elements that target specific kinase domains. This approach has led to several high-profile drug candidates that are currently in clinical trials.

Furthermore, the tert-butyl group provides steric hindrance, which can be exploited to optimize binding interactions with biological targets. This feature is particularly important in designing molecules that exhibit high selectivity, minimizing off-target effects. The oxan-2-ylmethoxy moiety also contributes to solubility and metabolic stability, key factors in drug development. These properties collectively make tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate an indispensable tool for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that derivatives derived from it can effectively interact with protein targets, offering insights into their mechanism of action. These simulations have guided synthetic strategies, enabling researchers to design molecules with improved pharmacological profiles.

The synthesis of tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate itself is a testament to the ingenuity of organic synthesis. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Despite the complexity, recent improvements in synthetic methodologies have made it more accessible, facilitating its use in large-scale drug development programs.

In conclusion, tert-butyl 4-(bromomethyl)-4-(oxan-2-yl)methoxypiperidine-1-carboxylate (CAS No. 1698492-40-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.